Cas no 82096-16-0 (4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone)
82096-16-0 structure
Product Name:4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone
CAS No:82096-16-0
MF:C14H22O
MW:206.323884487152
CID:1806512
PubChem ID:53440121
Update Time:2025-04-21
4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone Chemical and Physical Properties
Names and Identifiers
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- 4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone
- 6-methylidene-4-propan-2-yl-2,3,4,4a,5,7,8,8a-octahydronaphthalen-1-one
- DTXSID10702381
- 82096-16-0
- 6-Methylidene-4-(propan-2-yl)octahydronaphthalen-1(2H)-one
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- Inchi： 1S/C14H22O/c1-9(2)11-6-7-14(15)12-5-4-10(3)8-13(11)12/h9,11-13H,3-8H2,1-2H3
- InChI Key： JSJLUTZQCLOLOV-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(C)C)C2CC(=C)CCC21
Computed Properties
- Exact Mass: 206.167065321g/mol
- Monoisotopic Mass: 206.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
4-Isopropyl-6-methylene-3,4,4a,5,6,7,8,8a-octahydro-1(2H)-naphthalenone Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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